Cas no 886494-27-5 (4-(4-Bromophenyl)-5-methyl-2(3H)-thiazoloneHydrazone)

• Product Name: 4-(4-Bromophenyl)-5-methyl-2(3H)-thiazoloneHydrazone
• CAS No: 886494-27-5
• MF: C₁₀H₁₀BrN₃S
• MW: 284.17549943924
• CID: 69321
• Update Time: 2025-07-18

4-(4-Bromophenyl)-5-methyl-2(3H)-thiazoloneHydrazone Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-5-methyl-2(3H)-thiazolone hydrazone
• [4-(4-BROMO-PHENYL)-5-METHYL-THIAZOL-2-YL]-HYDRAZINE
• 4-(4-Bromophenyl)-2-hydrazino-5-methyl-1,3-thiazole
• 4-(4-bromophenyl)-2-hydrazinyl-5-methylThiazole
• 2(3H)-Thiazolone, 4-(4-bromophenyl)-5-methyl-, hydrazone (9CI)
• 4-(4-Bromophenyl)-2-hydrazinyl-5-methylthiazole (ACI)
• 4-(4-Bromophenyl)-5-methyl-2(3H)-thiazoloneHydrazone

• Inchi： 1S/C10H10BrN3S/c1-6-9(13-10(14-12)15-6)7-2-4-8(11)5-3-7/h2-5H,12H2,1H3,(H,13,14)
• InChI Key： BSDGSYWOZOZRBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2=C(C)SC(=NN)N2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(4-Bromophenyl)-5-methyl-2(3H)-thiazoloneHydrazone

Recent Advances in the Study of 4-(4-Bromophenyl)-5-methyl-2(3H)-thiazoloneHydrazone (CAS: 886494-27-5)

The compound 4-(4-Bromophenyl)-5-methyl-2(3H)-thiazoloneHydrazone (CAS: 886494-27-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiazolone derivative has shown promising biological activities, particularly in the areas of antimicrobial and anticancer drug development. Recent studies have focused on elucidating its mechanism of action and optimizing its pharmacological properties.

Structural analysis reveals that the presence of both the bromophenyl group and the thiazolone hydrazone moiety contributes to the compound's unique biological activity. The bromine atom at the para position of the phenyl ring enhances the compound's ability to interact with biological targets through halogen bonding, while the thiazolone hydrazone structure provides a versatile scaffold for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 886494-27-5 exhibits potent inhibitory activity against several cancer cell lines, with IC50 values in the low micromolar range. The compound was found to induce apoptosis through the mitochondrial pathway, as evidenced by caspase activation and cytochrome c release. Molecular docking studies suggest that it may interact with key regulatory proteins in the apoptosis signaling cascade.

Another significant development comes from recent antimicrobial research. A 2024 study in Bioorganic Chemistry reported that derivatives of 4-(4-Bromophenyl)-5-methyl-2(3H)-thiazoloneHydrazone show broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers attribute this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit essential enzymes in the folate biosynthesis pathway.

Pharmacokinetic studies have also made progress in addressing the compound's limitations. Novel formulation strategies, including nanoparticle encapsulation and prodrug approaches, have shown promise in improving the bioavailability and tissue distribution of 886494-27-5. These advancements could potentially overcome previous challenges related to its poor water solubility and rapid metabolism.

The synthetic accessibility of 4-(4-Bromophenyl)-5-methyl-2(3H)-thiazoloneHydrazone has facilitated structure-activity relationship (SAR) studies. Recent work has focused on modifying the hydrazone moiety and introducing various substituents on the thiazolone ring to optimize potency and selectivity. These efforts have yielded several analogs with improved therapeutic indices.

Looking forward, the compound's unique chemical structure and demonstrated biological activities position it as a valuable scaffold for further drug discovery efforts. Ongoing research is exploring its potential applications in neurodegenerative diseases and inflammatory conditions, where preliminary data show modulation of key signaling pathways. However, further preclinical evaluation is needed to fully assess its therapeutic potential and safety profile.